Cas no 355822-82-1 (<br>4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H -pyran-4-ol)

• Product Name: <br>4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H -pyran-4-ol
• CAS No: 355822-82-1
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 3073320
• PubChem ID: 3137720
• Update Time: 2025-11-05

<br>4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H -pyran-4-ol Chemical and Physical Properties

Names and Identifiers

• <br>4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H -pyran-4-ol
• 4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H-pyran-4-ol
• Opera_ID_115
• SMR000122211
• 355822-82-1
• 4-[(1,3-benzodioxol-5-ylmethylamino)methyl]-2,2-dimethyloxan-4-ol
• HMS2358F18
• HMS1372B02
• ChemDiv2_001080
• 4-{[(Benzo[1,3]dioxol-5-ylmethyl)-amino]-methyl}-2,2-dimethyl-tetrahydro-pyran-4-ol
• STL562276
• CHEMBL1446231
• 4-{[(1,3-benzodioxol-5-ylmethyl)amino]methyl}-2,2-dimethyltetrahydro-2H-pyran-4-ol
• 4-{[(2H-1,3-benzodioxol-5-ylmethyl)amino]methyl}-2,2-dimethyloxan-4-ol
• AKOS000510610
• MLS000525337
• Oprea1_652311
• EU-0081660
• AKOS016344198

• Inchi： 1S/C16H23NO4/c1-15(2)9-16(18,5-6-21-15)10-17-8-12-3-4-13-14(7-12)20-11-19-13/h3-4,7,17-18H,5-6,8-11H2,1-2H3
• InChI Key： YUFGVAYYXDAHKF-UHFFFAOYSA-N
• SMILES： O1CCC(CNCC2=CC=C3C(=C2)OCO3)(CC1(C)C)O

Computed Properties

• Exact Mass: 293.16270821Da
• Monoisotopic Mass: 293.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60Ų

Additional information on <br>4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H -pyran-4-ol

Comprehensive Overview of 4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H-pyran-4-ol (CAS No. 355822-82-1)

The compound 4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H-pyran-4-ol (CAS No. 355822-82-1) is a structurally complex organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique tetrahydro-2H-pyran core, coupled with a benzo[d][1,3]dioxole moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for novel heterocyclic compounds like 4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H-pyran-4-ol has surged due to their role in developing central nervous system (CNS) therapeutics. The benzo[d][1,3]dioxole group is known for its presence in naturally occurring alkaloids, which often exhibit neuroprotective and anti-inflammatory properties. This has led to increased searches for "CAS 355822-82-1 suppliers" and "pyran derivatives in medicine" across academic and industrial platforms.

The synthesis of 4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H-pyran-4-ol typically involves multi-step organic reactions, including reductive amination and cyclization. Its 2,2-dimethyltetrahydro-2H-pyran scaffold enhances metabolic stability, a critical factor in pharmacokinetic optimization. This aligns with the growing trend of "drug-likeness prediction" queries, as researchers seek compounds with balanced lipophilicity and oral bioavailability.

From a commercial perspective, CAS 355822-82-1 is often listed under specialized catalogs for fine chemicals and building blocks. Its amino-methyl functionality allows for further derivatization, making it valuable for combinatorial chemistry libraries. Online searches for "buy 4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H-pyran-4-ol" frequently correlate with inquiries about "custom synthesis services" and "high-purity intermediates," reflecting its niche market demand.

Environmental and safety profiles of 4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H-pyran-4-ol are also under scrutiny, coinciding with the rise of "green chemistry metrics" in public discourse. Regulatory-compliant handling protocols are emphasized in technical datasheets, addressing concerns about "sustainable chemical manufacturing." This compound’s low ecotoxicity potential further positions it as a candidate for eco-friendly pharmaceutical synthesis.

In summary, 4-(((Benzo[d][1,3]dioxol-5-ylmethyl)amino)methyl)-2,2-dimethyltetrahydro-2H-pyran-4-ol represents a convergence of structural ingenuity and therapeutic promise. Its relevance to trending topics like "CNS drug development" and "molecular docking studies" ensures continued academic and industrial exploration. As synthetic methodologies advance, this compound is poised to play a pivotal role in next-generation small-molecule therapeutics.